![molecular formula C12H15NO4 B116081 2,5-Dimethoxy-4,beta-dimethyl-beta-nitrostyrene CAS No. 143823-24-9](/img/structure/B116081.png)
2,5-Dimethoxy-4,beta-dimethyl-beta-nitrostyrene
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Overview
Description
2,5-Dimethoxy-4,beta-dimethyl-beta-nitrostyrene, also known as DMMDA-2, is a chemical compound that belongs to the class of phenethylamines. It is a psychedelic drug that has been studied for its potential therapeutic applications in the field of mental health. DMMDA-2 is structurally similar to other psychedelic compounds such as mescaline and 2C-B.
Mechanism of Action
2,5-Dimethoxy-4,beta-dimethyl-beta-nitrostyrene works by binding to serotonin receptors in the brain, which are involved in regulating mood, appetite, and sleep. It is believed that this compound may help to increase the levels of serotonin in the brain, which can help to improve mood and reduce symptoms of anxiety and depression.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects on the body. It has been shown to increase heart rate and blood pressure, as well as cause dilation of the pupils. It has also been shown to alter the levels of certain neurotransmitters in the brain, including serotonin and dopamine.
Advantages and Limitations for Lab Experiments
2,5-Dimethoxy-4,beta-dimethyl-beta-nitrostyrene has a number of advantages and limitations for use in lab experiments. One advantage is that it has a high affinity for serotonin receptors, which makes it a useful tool for studying the role of serotonin in the brain. However, one limitation is that it is a psychedelic drug, which can make it difficult to study its effects in a controlled laboratory setting.
Future Directions
There are a number of future directions for research on 2,5-Dimethoxy-4,beta-dimethyl-beta-nitrostyrene. One area of interest is its potential therapeutic applications in the treatment of mental health disorders. Another area of interest is its potential use in the treatment of addiction and PTSD. Further research is needed to fully understand the mechanisms of action of this compound and its potential therapeutic effects.
Synthesis Methods
2,5-Dimethoxy-4,beta-dimethyl-beta-nitrostyrene can be synthesized through a multi-step process involving the reaction of 2,5-dimethoxyphenylacetonitrile with nitroethane in the presence of a reducing agent such as lithium aluminum hydride. The resulting product is then treated with hydrochloric acid to yield this compound.
Scientific Research Applications
2,5-Dimethoxy-4,beta-dimethyl-beta-nitrostyrene has been studied for its potential therapeutic applications in the treatment of mental health disorders such as anxiety and depression. It has also been studied for its potential use in the treatment of addiction and PTSD. Research has shown that this compound has a high affinity for serotonin receptors in the brain, which may contribute to its therapeutic effects.
Properties
143823-24-9 | |
Molecular Formula |
C12H15NO4 |
Molecular Weight |
237.25 g/mol |
IUPAC Name |
1,4-dimethoxy-2-methyl-5-[(E)-2-nitroprop-1-enyl]benzene |
InChI |
InChI=1S/C12H15NO4/c1-8-5-12(17-4)10(7-11(8)16-3)6-9(2)13(14)15/h5-7H,1-4H3/b9-6+ |
InChI Key |
UCHNBPYWHXIUPN-RMKNXTFCSA-N |
Isomeric SMILES |
CC1=CC(=C(C=C1OC)/C=C(\C)/[N+](=O)[O-])OC |
SMILES |
CC1=CC(=C(C=C1OC)C=C(C)[N+](=O)[O-])OC |
Canonical SMILES |
CC1=CC(=C(C=C1OC)C=C(C)[N+](=O)[O-])OC |
synonyms |
(E(-))-2,5-DDNS (Z(-))-2,5-DDNS 2,5-DDNS 2,5-dimethoxy-4,beta-dimethyl-beta-nitrostyrene 2,5-dimethoxy-4,beta-dimethyl-beta-nitrostyrene, E(-)-isome |
Origin of Product |
United States |
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